Cas no 68641-76-9 ( )
structure
Product Name:
CAS No:68641-76-9
MF:C18H24N2O6S2
MW:428.52296257019
CID:971686
PubChem ID:233520
Update Time:2025-04-19
Chemical and Physical Properties
Names and Identifiers
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- N-ethyl-4-[2-[4-(ethylsulfamoyl)phenoxy]ethoxy]benzenesulfonamide
- 4,4'-Aethandiyldimercapto-di-phenol
- 4,4'-Aethandiyldioxy-bis-benzolsulfonsaeure-bis-aethylamid
- 4,4'-ethanediyldimercapto-di-phenol
- 4,4'-ethanediyldioxy-bis-benzenesulfonic acid bis-ethylamide
- AGN-PC-001RY2
- CTK0B2754
- Phenol, 4,4'-[1,2-ethanediylbis(thio)]bis-
- NSC32092
- 68641-76-9
- NSC-32092
- DTXSID30988327
- 4,4'-[Ethane-1,2-diylbis(oxy)]bis(N-ethylbenzene-1-sulfonamide)
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- Inchi: 1S/C18H24N2O6S2/c1-3-19-27(21,22)17-9-5-15(6-10-17)25-13-14-26-16-7-11-18(12-8-16)28(23,24)20-4-2/h5-12,19-20H,3-4,13-14H2,1-2H3
- InChI Key: UCXJSLCDURTRIZ-UHFFFAOYSA-N
- SMILES: S(C1C=CC(=CC=1)OCCOC1C=CC(=CC=1)S(NCC)(=O)=O)(NCC)(=O)=O
Computed Properties
- Exact Mass: 428.10772
- Monoisotopic Mass: 428.10757884g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 28
- Rotatable Bond Count: 11
- Complexity: 583
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 128Ų
Experimental Properties
- PSA: 110.8
- LogP: 4.68420
Related Literature
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
-
Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
-
Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
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Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
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